Cas no 5634-34-4 (1-Propanol, 2-amino-2-methyl-, compd. with theophylline (1:1))

• Product Name: 1-Propanol, 2-amino-2-methyl-, compd. with theophylline (1:1)
• CAS No: 5634-34-4
• MF: C₁₁H₁₉N₅O₃
• MW: 269.300261735916
• CID: 369588
• PubChem ID: 21850
• Update Time: 2025-04-19

1-Propanol, 2-amino-2-methyl-, compd. with theophylline (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-amino-2-methyl-, compd. with theophylline (1:1)
• 2-amino-2-methylpropan-1-ol,1,3-dimethyl-7H-purine-2,6-dione
• AMBUPHYLLINE
• Bufylline
• Butaphyllamine
• Buthoid
• EINECS 227-077-5
• Theophylline aminoisobutanol
• 1,3-Dimethyl-7H-purine-2,6-dione 2-amino-2-methylpropan-1-ol
• Bufylline (BAN)
• VOU5V0B772
• AMBUPHYLLINE [MI]
• 1,3-dimethyl-1H-purine-2,6(3H,7H)-dione compound with 2-amino-2-methylpropan-1-ol (1:1)
• 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione, compound with 2-amino-2-methylpropan-1-ol (1:1)
• 5634-34-4
• HY-105647
• AMBUPHYLLINE [WHO-DD]
• Theophylline compound with 2-amino-2-methyl-1-propanol (1:1)
• KS-1324
• CHEMBL2104089
• SEIRRUDMPNNSCY-UHFFFAOYSA-N
• DB13812
• D02884
• SCHEMBL355316
• Ambuphylline [USAN]
• DTXSID60204880
• CS-0026398
• Butaphyllamine (TN)
• Q4741993
• BUFYLLINE [MART.]
• Ambuphylline (USAN)
• 1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione; 2-amino-2-methylpropan-1-ol
• NS00080967
• UNII-VOU5V0B772
• 2-amino-2-methylpropan-1-ol;1,3-dimethyl-7H-purine-2,6-dione
• Theophylline-2-aminoisobutanol
• AKOS016340427

• Inchi： 1S/C7H8N4O2.C4H11NO/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;1-4(2,5)3-6/h3H,1-2H3,(H,8,9);6H,3,5H2,1-2H3
• InChI Key： SEIRRUDMPNNSCY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N.O=C1C2=C(N=CN2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 269.14900
• Monoisotopic Mass: 269.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 254-256°
• PSA: 118.93000
• LogP: -0.62340

1-Propanol, 2-amino-2-methyl-, compd. with theophylline (1:1) Security Information

• Toxicity：LD50 i.v. in rabbits: 163 mg/kg; orally in mice: 600 mg/kg, (Thompson, Warren)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines